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Compound of Interest

Compound Name: p-Anisidine

Cat. No.: B042471 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential, immediate safety and logistical

information for the proper use and disposal of p-Anisidine, a compound that is fatal if

swallowed, in contact with skin, or if inhaled.[1] Strict adherence to these protocols is critical to

ensure personal safety and environmental protection.

Personal Protective Equipment (PPE)
When handling p-Anisidine, a comprehensive personal protective equipment regimen is

mandatory to prevent exposure. This includes, but is not limited to, the following:

Hand Protection: Wear appropriate chemical-resistant gloves. Nitrile rubber, neoprene, or

PVC gloves are recommended.[2] Always inspect gloves prior to use and dispose of

contaminated gloves in accordance with laboratory best practices.[3]

Eye and Face Protection: Use safety glasses with side-shields or a face shield.[4]

Skin and Body Protection: A complete chemical-resistant suit is necessary to protect against

skin contact.[4] Contaminated work clothing should not be taken home and must be

laundered by individuals informed of the hazards.[5]

Respiratory Protection: In case of inadequate ventilation or when dusts are generated, wear

a NIOSH/OSHA-approved respirator.[2][3][6] For high exposure potential, a supplied-air
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respirator with a full facepiece operated in a pressure-demand or other positive-pressure

mode is recommended.[5]

Emergency shower facilities and eyewash fountains should be immediately accessible in the

work area.[5]

Quantitative Hazard Data
The following table summarizes key quantitative hazard and physical property data for p-
Anisidine.

Property Value Source

Exposure Limits

OSHA PEL (TWA) 0.5 mg/m³ [3]

ACGIH TLV (TWA) 0.5 mg/m³ [3]

NIOSH REL (TWA) 0.5 mg/m³ [3]

IDLH 50 mg/m³ [5]

Physical Properties

Melting Point 56 - 59 °C / 132.8 - 138.2 °F [2]

Boiling Point 240 - 243 °C / 464 - 469.4 °F [2]

Flash Point 122 °C / 251.6 °F [2]

Vapor Density 4.25 (Air = 1) [7]

Operational Plans: Handling and Storage
Proper handling and storage procedures are critical to minimize the risk of exposure and

accidents.

Handling:
Work in a well-ventilated area, preferably under a chemical fume hood.[3][8]
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Avoid the formation of dust and aerosols.[3] Use a vacuum or wet method for cleanup; do not

dry sweep.[5]

Do not eat, drink, or smoke in areas where p-Anisidine is handled, processed, or stored.[1]

[5]

Wash hands thoroughly after handling the product, before breaks, and at the end of the work

shift.[5]

Avoid contact with incompatible materials such as oxidizing agents, acid anhydrides, acid

chlorides, and chloroformates.[5]

Storage:
Store in a cool, dry, well-ventilated area in tightly closed original containers.

Protect from light, air, and moisture.[9]

Store away from incompatible materials and foodstuff containers.

The storage area should be locked up or accessible only to authorized personnel.[3]

Disposal Plan
p-Anisidine and its containers must be disposed of as hazardous waste.

Waste Collection: Collect waste material in its original container, without mixing with other

waste.[3]

Disposal Method: Dispose of contents and containers in accordance with local, regional, and

national regulations through a licensed waste disposal contractor.[1]

Contaminated Packaging: Handle uncleaned containers as you would the product itself.[3]

Emergency Procedures: First Aid and Spill
Response
Immediate and appropriate action is crucial in the event of an emergency.
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First Aid Measures:
General Advice: In case of accident or if you feel unwell, seek medical advice immediately

and show the safety data sheet.[10]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. If

breathing is difficult or has stopped, provide artificial respiration and seek immediate medical

attention.[1][10]

In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected

area with plenty of soap and water for at least 15 minutes.[5] Seek immediate medical

attention.[1]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[5] Remove contact lenses if present and

easy to do. Continue rinsing and seek immediate medical attention.[10]

If Swallowed: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately.[1]

Spill Response Workflow
The following diagram outlines the procedural steps for responding to a p-Anisidine spill.
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p-Anisidine Spill Response Workflow

Initial Actions

Containment & Cleanup

Disposal & Reporting

Spill Detected

Evacuate non-essential personnel from the spill area.

Remove all ignition sources.

Ensure adequate ventilation.

Wear appropriate PPE (respirator, gloves, protective suit, eye protection).

Contain the spill using sand, earth, or vermiculite.

For solids, dampen with 60-70% ethanol before sweeping up.
Collect material into a labeled, sealable container.

Clean the spill area with 60-70% ethanol followed by soap and water.

Dispose of the sealed container and contaminated materials as hazardous waste.

Decontaminate or dispose of PPE according to established procedures.

Report the incident to the appropriate safety officer.

Click to download full resolution via product page

Caption: Workflow for handling a p-Anisidine spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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